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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1265436 Get Quote

A Technical Safety Guide to 5-Bromo-2-
chlorobenzotrifluoride
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 5-Bromo-2-
chlorobenzotrifluoride (CAS No. 445-01-2), a versatile intermediate compound used in the

synthesis of pharmaceuticals and agrochemicals.[1] The information is compiled from various

Safety Data Sheets (SDS) to ensure a thorough understanding of the substance's properties,

hazards, and requisite handling procedures.

Chemical Identification and Properties
5-Bromo-2-chlorobenzotrifluoride, also known as 4-Bromo-1-chloro-2-

(trifluoromethyl)benzene, is a halogenated aromatic compound.[1][2][3] Its unique

trifluoromethyl group contributes to its reactivity and stability, making it a valuable building block

in organic synthesis.[1]

Table 1: Identifiers and Chemical Properties
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Property Value Source(s)

CAS Number 445-01-2 [1][2][4][5]

Synonyms

4-Bromo-1-chloro-2-

(trifluoromethyl)benzene, 5-

Bromo-2-chloro-α,α,α-

trifluorotoluene

[1][3][5][6]

Molecular Formula C₇H₃BrClF₃ [1][2][3]

Molecular Weight 259.45 g/mol [1][2][3]

| Purity | ≥ 97% | |

Table 2: Physical Properties

Property Value Source(s)

Appearance
White to yellow to orange
clear liquid

[1][6]

Melting Point -21 °C [1][2]

Boiling Point 195 °C to 198 °C [1][2]

Density 1.745 - 1.75 g/mL at 25 °C [1][4]

Refractive Index n20/D 1.507 - 1.51 [1]

| Flash Point | 81 °C (177.8 °F) - closed cup | |

Hazard Identification and Classification
This substance is classified as a combustible liquid that can cause skin, eye, and respiratory

irritation. It is also recognized as being toxic to aquatic life with long-lasting effects.

Table 3: GHS Hazard Classification
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Classification Code Description Source(s)

Flammable Liquids H227 Combustible liquid [3][5]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3][5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3][5]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[5]

Hazardous to the

Aquatic Environment
H411

Toxic to aquatic life

with long lasting

effects

Signal Word - Warning [3][5]

| GHS Pictograms | - | GHS07 (Exclamation Mark), GHS09 (Environment) | |

Experimental Protocols and Methodologies
Safety Data Sheets are summary documents and do not typically include detailed experimental

protocols for the toxicological and physical hazard testing conducted. The hazard

classifications (e.g., skin irritation, eye irritation) are based on standardized testing guidelines,

such as those established by the OECD (Organisation for Economic Co-operation and

Development) or equivalent national bodies.

A typical experimental protocol for assessing skin irritation, for instance, would involve:

Test System: Usually, albino rabbits.

Methodology: Application of a specified amount of the substance to a shaved patch of skin

for a set duration.

Observation: The site is observed for signs of erythema (redness) and edema (swelling) at

specific intervals.
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Data Analysis: The severity of the reactions is scored, and an average score is calculated to

determine the irritation category.

Researchers requiring detailed methodologies should consult specific toxicological databases

or regulatory submissions for the substance.

Safe Handling and Emergency Procedures
Proper handling and storage are critical to minimize risk. The logical workflow for ensuring

safety involves hazard assessment, implementation of controls, and readiness for emergency

response.
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1. Assessment & Planning

2. Implementation of Controls

3. Routine Operations

4. Emergency Response

Hazard Identification
(H227, H315, H319, H335, H411)

Risk Assessment

Develop SOPs
Spill Management
(Contain, Absorb)

First Aid Measures
(Inhalation, Skin, Eyes, Ingestion)

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Practices
(Avoid contact, No smoking)

Proper Storage
(2-8°C, Tightly sealed,
Away from oxidizers)

Waste Disposal
(Follow local regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-Bromo-2-chlorobenzotrifluoride.

Table 4: Personal Protective Equipment (PPE) and Handling | Area | Requirement | Source(s) |

| --- | --- | --- | | Eye/Face Protection | Wear chemical safety goggles or an eyeshield. |[7] | | Skin

Protection | Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. |[7] | | Respiratory

Protection | In case of inadequate ventilation or aerosol generation, use a suitable respirator

(e.g., Type ABEK filter). | | | Safe Handling | Handle in a well-ventilated area, preferably a fume
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hood.[7] Avoid contact with skin, eyes, and clothing.[3] Keep away from heat, sparks, and open

flames.[3][5] Wash hands thoroughly after use.[5] | | Storage Conditions | Store in a cool, dark,

and well-ventilated place.[3] Recommended storage temperature is 2-8 °C.[1] Keep container

tightly closed and store away from oxidizing agents.[3] |

First-Aid and Fire-Fighting Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First-Aid Measures

Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the person to fresh
air. If breathing is difficult
or has stopped, provide
artificial respiration.
Consult a physician.

[5][8]

Skin Contact

Immediately wash off with

plenty of soap and water.

Remove contaminated

clothing. If skin irritation

occurs, seek medical advice.

[3][5]

Eye Contact

Rinse cautiously and

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and consult a physician.

[3][5]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician. |[5][8] |

Fire-Fighting:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[9]

Specific Hazards: The substance is a combustible liquid.[5] Upon combustion or exposure to

high temperatures, it may decompose to produce highly toxic and poisonous fumes,

including hydrogen chloride (HCl) and hydrogen fluoride (HF) gases.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Stability and Reactivity
Reactivity: Generally stable under recommended storage conditions.

Chemical Stability: The product is chemically stable under standard ambient conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Hazardous Decomposition Products: Combustion produces toxic gases such as carbon

oxides, hydrogen bromide, hydrogen chloride, and hydrogen fluoride.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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